Cas no 61440-96-8 (Benzoic acid, 2-[6-(hydroxymethyl)-1,3-benzodioxol-5-yl]-)

• Product Name: Benzoic acid, 2-[6-(hydroxymethyl)-1,3-benzodioxol-5-yl]-
• CAS No: 61440-96-8
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 479343
• PubChem ID: 71395888
• Update Time: 2025-04-19

Benzoic acid, 2-[6-(hydroxymethyl)-1,3-benzodioxol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[6-(hydroxymethyl)-1,3-benzodioxol-5-yl]-
• 2-[6-(hydroxymethyl)-1,3-benzodioxol-5-yl]benzoic acid
• 2-[6-(Hydroxymethyl)-2H-1,3-benzodioxol-5-yl]benzoic acid
• DTXSID30817486
• 61440-96-8

• Inchi： 1S/C15H12O5/c16-7-9-5-13-14(20-8-19-13)6-12(9)10-3-1-2-4-11(10)15(17)18/h1-6,16H,7-8H2,(H,17,18)
• InChI Key： MZCIPOWMXMFHTR-UHFFFAOYSA-N
• SMILES： O1COC2C=C(CO)C(=CC1=2)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 272.06846
• Monoisotopic Mass: 272.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99